Cas no 2228841-37-8 (2-(2-methylcyclopropyl)prop-2-enoic acid)

• Product Name: 2-(2-methylcyclopropyl)prop-2-enoic acid
• CAS No: 2228841-37-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 4734418
• PubChem ID: 22177310
• Update Time: 2025-10-22

2-(2-methylcyclopropyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 2-methyl-α-methylene-
• 2-(2-methylcyclopropyl)prop-2-enoic acid

• Inchi： 1S/C7H10O2/c1-4-3-6(4)5(2)7(8)9/h4,6H,2-3H2,1H3,(H,8,9)
• InChI Key： PVHQIYLYNFWLDF-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1CC1C)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(2-methylcyclopropyl)prop-2-enoic acid

Exploring the Properties and Applications of 2-(2-methylcyclopropyl)prop-2-enoic acid (CAS No. 2228841-37-8)

The compound 2-(2-methylcyclopropyl)prop-2-enoic acid (CAS No. 2228841-37-8) is a unique organic molecule that has garnered significant interest in the fields of synthetic chemistry, pharmaceuticals, and material science. Its distinctive structure, featuring a methylcyclopropyl group attached to a prop-2-enoic acid backbone, makes it a versatile building block for various applications. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and compatibility with diverse chemical transformations.

One of the most compelling aspects of 2-(2-methylcyclopropyl)prop-2-enoic acid is its role in the synthesis of bioactive molecules. With the growing demand for novel drug candidates, this compound has been investigated as a precursor for small-molecule therapeutics. Its cyclopropyl moiety is particularly noteworthy, as it often enhances metabolic stability and bioavailability in pharmaceutical compounds. Recent studies have highlighted its utility in designing enzyme inhibitors and receptor modulators, aligning with the current trend toward personalized medicine and targeted therapies.

In addition to its pharmaceutical applications, 2-(2-methylcyclopropyl)prop-2-enoic acid has shown promise in material science. The compound's vinyl group allows for polymerization or cross-linking reactions, making it a candidate for developing advanced polymers and functional coatings. This aligns with the increasing focus on sustainable and high-performance materials in industries such as automotive, aerospace, and electronics. Researchers are also exploring its potential in biodegradable plastics, addressing the global push for eco-friendly alternatives.

The synthesis of 2-(2-methylcyclopropyl)prop-2-enoic acid typically involves cyclopropanation reactions followed by carboxylic acid functionalization. Modern techniques, such as flow chemistry and catalyzed reactions, have improved the efficiency and scalability of its production. These advancements are critical for meeting the demands of industrial applications while minimizing environmental impact. As green chemistry principles gain traction, the development of atom-economical and low-waste synthetic routes for this compound remains a hot topic.

From a commercial perspective, 2-(2-methylcyclopropyl)prop-2-enoic acid is gaining attention in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 2228841-37-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's stability under standard storage conditions further enhances its appeal for long-term use.

Looking ahead, the future of 2-(2-methylcyclopropyl)prop-2-enoic acid appears bright, with ongoing research uncovering new applications and synthetic methodologies. Its integration into drug discovery pipelines and material innovation projects underscores its multidisciplinary relevance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.